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Compound of Interest

Compound Name: Triacetoxyborohydride

Cat. No.: B8407120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium triacetoxyborohydride, often abbreviated as STAB, is a versatile and selective

reducing agent widely employed in organic synthesis.[1] Its primary application lies in the

reductive amination of aldehydes and ketones, a crucial transformation in the synthesis of

pharmaceuticals and other complex organic molecules.[2] Unlike harsher reducing agents,

STAB offers mild reaction conditions and high selectivity, minimizing the formation of unwanted

byproducts.[1] However, its utility is coupled with specific hazards, primarily its reactivity with

water, which necessitates stringent safety and handling protocols. This guide provides a

comprehensive overview of the safety precautions, handling procedures, and emergency

responses required for the safe use of sodium triacetoxyborohydride in a laboratory setting.

Physicochemical and Toxicological Properties
A thorough understanding of the physical, chemical, and toxicological properties of a reagent is

fundamental to its safe handling.
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Property Value Reference(s)

Chemical Name Sodium triacetoxyborohydride [3]

Synonyms
STAB, Sodium

triacetoxyhydroborate
[4]

CAS Number 56553-60-7 [5]

Molecular Formula C₆H₁₀BNaO₆ [3]

Molecular Weight 211.94 g/mol [3]

Appearance
White to off-white crystalline

powder
[6]

Melting Point 116-120 °C (decomposes) [6][7]

Density ~1.43 g/cm³ [6]

Solubility

Reacts with water.[6] Soluble

in many organic solvents such

as dichloromethane (DCM),

tetrahydrofuran (THF), and

1,2-dichloroethane (DCE).[8]

Incompatible with methanol

and reacts slowly with ethanol

and isopropanol.[1][4]

Oral LD₅₀ (Rat) 500 mg/kg [4]

Hazard Identification and Classification
Sodium triacetoxyborohydride is classified as a hazardous substance. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides a

standardized framework for communicating these hazards.
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Hazard Classification GHS Category Hazard Statement

Substances and mixtures

which in contact with water,

emit flammable gases

Category 1

H260: In contact with water

releases flammable gases

which may ignite

spontaneously

Flammable solids Category 1 H228: Flammable solid

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Serious eye damage/eye

irritation
Category 1

H318: Causes serious eye

damage

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Reproductive toxicity Category 1B
H360: May damage fertility or

the unborn child

NFPA 704 Diamond:

Health (Blue): 3 (Serious)

Flammability (Red): 1 (Slight)

Instability (Yellow): 2 (Moderate)

Special (White): W (Reacts with water)[9]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to minimize exposure and ensure personal safety

when handling sodium triacetoxyborohydride.
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PPE Category Specifications

Eye Protection
Chemical safety goggles and a face shield must

be worn.[6][10]

Hand Protection

Chemical-resistant gloves (e.g., nitrile) are

required.[10][11] Always inspect gloves for

integrity before use.

Skin and Body Protection
A flame-retardant lab coat, long pants, and

closed-toe shoes are essential.[12][13]

Respiratory Protection

All handling of the solid reagent should be

performed in a certified chemical fume hood to

avoid inhalation of dust.[12]

Safe Handling and Storage
Adherence to strict protocols for handling and storage is critical to prevent accidents.

Handling
Inert Atmosphere: Due to its reactivity with moisture, sodium triacetoxyborohydride should

be handled under an inert atmosphere (e.g., nitrogen or argon), especially for prolonged

manipulations.[12]

Ventilation: All operations must be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.[14]

Ignition Sources: Keep the reagent away from heat, sparks, open flames, and other sources

of ignition.[15][16]

Electrostatic Discharge: Ground and bond containers and receiving equipment to prevent

static discharge.[15]

Contamination: Avoid all personal contact with the substance.[16] Do not allow the material

to come into contact with water or other incompatible materials.[9]
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Storage
Conditions: Store in a cool, dry, well-ventilated area.[10][12]

Containers: Keep containers tightly closed and clearly labeled.[9][16]

Segregation: Store away from incompatible materials such as acids, strong oxidizing agents,

alcohols, and water.[17] The storage area should be a designated "water-free" zone.[9]

Emergency Procedures
Spill Response
In the event of a spill, immediate and appropriate action is crucial.

Immediate Actions Assess the Spill

Large Spill

Small Spill (Controllable) Post-Cleanup

Alert personnel in the area Evacuate the immediate vicinity Extinguish all ignition sources Is the spill large or small?

Large_SpillLarge

Small_SpillSmall

Vacate the laboratory Call Emergency Services / EHS

Report the incidentDon appropriate PPE Cover with dry sand, soda ash, or powdered lime Use non-sparking tools to collect material Place in a sealed container for hazardous waste disposal Decontaminate the area

Click to download full resolution via product page

Caption: Workflow for responding to a sodium triacetoxyborohydride spill.

First Aid Measures
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Exposure Route First Aid Procedure Reference(s)

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Seek immediate

medical attention.

[9][15]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek immediate

medical attention.

[9][15]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[9][15]

Ingestion

Do NOT induce vomiting. If the

person is conscious, rinse their

mouth with water. Never give

anything by mouth to an

unconscious person. Seek

immediate medical attention.

[9][15]

Fire Fighting Measures
Suitable Extinguishing Media: Use dry chemical powder, dry sand, or other Class D

extinguishing agents.[9]

Unsuitable Extinguishing Media:DO NOT USE WATER, carbon dioxide, or foam, as this will

result in the release of flammable hydrogen gas.[9][16]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[9]
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Experimental Protocol: Reductive Amination
This section outlines a general procedure for a one-pot reductive amination, incorporating

necessary safety precautions. This is a representative protocol and may need to be adapted for

specific substrates and scales.

Pre-Reaction Setup
Hazard Assessment: Conduct a thorough hazard assessment for all reactants, solvents, and

products.

Equipment Preparation: Ensure all glassware is oven-dried to remove any traces of water.

Assemble the reaction apparatus in a certified chemical fume hood.

Inert Atmosphere: Purge the reaction vessel with an inert gas (e.g., nitrogen or argon).

Maintain a positive pressure of the inert gas throughout the experiment.

Reaction Procedure
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Preparation

Reagent Addition

Reduction Step

Workup and Purification

Start: Dry glassware in fume hood

Assemble and purge with inert gas

Add anhydrous solvent (e.g., DCE) via syringe

Add aldehyde or ketone

Add amine

Stir mixture at room temperature for imine formation

Carefully add Sodium Triacetoxyborohydride in portions

Monitor reaction by TLC or LC-MS

Cautiously quench with saturated aqueous NaHCO₃

Reaction Complete

Extract with an organic solvent

Dry organic layer and concentrate

Purify product (e.g., chromatography)

Click to download full resolution via product page

Caption: Experimental workflow for a one-pot reductive amination using STAB.
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Reactant Addition: To the reaction vessel containing a magnetic stir bar, add the anhydrous

solvent (e.g., 1,2-dichloroethane).[18] Add the aldehyde or ketone (1.0 equivalent) and the

amine (1.0-1.2 equivalents).

Imine Formation: Stir the mixture at room temperature for 20-60 minutes to allow for the

formation of the imine or iminium ion.

Addition of STAB: Carefully and portion-wise, add sodium triacetoxyborohydride (1.2-1.5

equivalents) to the reaction mixture. Note: The reaction may be exothermic.

Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by an

appropriate analytical technique (e.g., TLC or LC-MS).

Workup: Once the reaction is complete, cautiously quench the reaction by slowly adding a

saturated aqueous solution of sodium bicarbonate or sodium carbonate until gas evolution

ceases. Extract the product with a suitable organic solvent, dry the combined organic layers

over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under

reduced pressure.

Purification: Purify the crude product by an appropriate method, such as column

chromatography or recrystallization.

Waste Disposal
All waste materials contaminated with sodium triacetoxyborohydride must be treated as

hazardous waste.

Solid Waste: Collect all solid waste, including contaminated paper towels and weighing

paper, in a clearly labeled, sealed container.

Quenching Excess Reagent: Unused or excess sodium triacetoxyborohydride can be

neutralized by slowly and cautiously adding it to a stirred, non-protic solvent like THF,

followed by the very slow addition of a proton source like isopropanol or butanol in a fume

hood. This process generates flammable hydrogen gas and should only be performed by

trained personnel.
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Liquid Waste: Dispose of organic and aqueous waste streams in appropriately labeled

hazardous waste containers.

Consult your institution's environmental health and safety (EHS) office for specific disposal

guidelines.[16]

Conclusion
Sodium triacetoxyborohydride is an invaluable reagent in modern organic synthesis. Its

effective and safe use hinges on a comprehensive understanding of its hazards and the diligent

application of appropriate safety protocols. By adhering to the guidelines outlined in this

document, researchers can minimize risks and harness the full potential of this versatile

reducing agent in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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